Cas no 2137361-81-8 ((2R)-2-amino-3-(3-hydroxycyclohexyl)propanoic acid)
(2R)-2-amino-3-(3-hydroxycyclohexyl)propanoic acid Chemical and Physical Properties
Names and Identifiers
-
- (2R)-2-amino-3-(3-hydroxycyclohexyl)propanoic acid
- 2137361-81-8
- EN300-1297752
-
- Inchi: 1S/C9H17NO3/c10-8(9(12)13)5-6-2-1-3-7(11)4-6/h6-8,11H,1-5,10H2,(H,12,13)/t6?,7?,8-/m1/s1
- InChI Key: SZHQZKWOGZEZLE-KAVNDROISA-N
- SMILES: OC1CCCC(C[C@H](C(=O)O)N)C1
Computed Properties
- Exact Mass: 187.12084340g/mol
- Monoisotopic Mass: 187.12084340g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 13
- Rotatable Bond Count: 3
- Complexity: 184
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -2
- Topological Polar Surface Area: 83.6Ų
(2R)-2-amino-3-(3-hydroxycyclohexyl)propanoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1297752-0.05g |
(2R)-2-amino-3-(3-hydroxycyclohexyl)propanoic acid |
2137361-81-8 | 0.05g |
$1344.0 | 2023-06-06 | ||
| Enamine | EN300-1297752-0.1g |
(2R)-2-amino-3-(3-hydroxycyclohexyl)propanoic acid |
2137361-81-8 | 0.1g |
$1408.0 | 2023-06-06 | ||
| Enamine | EN300-1297752-0.25g |
(2R)-2-amino-3-(3-hydroxycyclohexyl)propanoic acid |
2137361-81-8 | 0.25g |
$1472.0 | 2023-06-06 | ||
| Enamine | EN300-1297752-0.5g |
(2R)-2-amino-3-(3-hydroxycyclohexyl)propanoic acid |
2137361-81-8 | 0.5g |
$1536.0 | 2023-06-06 | ||
| Enamine | EN300-1297752-1.0g |
(2R)-2-amino-3-(3-hydroxycyclohexyl)propanoic acid |
2137361-81-8 | 1g |
$1599.0 | 2023-06-06 | ||
| Enamine | EN300-1297752-2.5g |
(2R)-2-amino-3-(3-hydroxycyclohexyl)propanoic acid |
2137361-81-8 | 2.5g |
$3136.0 | 2023-06-06 | ||
| Enamine | EN300-1297752-5.0g |
(2R)-2-amino-3-(3-hydroxycyclohexyl)propanoic acid |
2137361-81-8 | 5g |
$4641.0 | 2023-06-06 | ||
| Enamine | EN300-1297752-10.0g |
(2R)-2-amino-3-(3-hydroxycyclohexyl)propanoic acid |
2137361-81-8 | 10g |
$6882.0 | 2023-06-06 | ||
| Enamine | EN300-1297752-50mg |
(2R)-2-amino-3-(3-hydroxycyclohexyl)propanoic acid |
2137361-81-8 | 50mg |
$1068.0 | 2023-09-30 | ||
| Enamine | EN300-1297752-100mg |
(2R)-2-amino-3-(3-hydroxycyclohexyl)propanoic acid |
2137361-81-8 | 100mg |
$1119.0 | 2023-09-30 |
(2R)-2-amino-3-(3-hydroxycyclohexyl)propanoic acid Related Literature
-
Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
-
2. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
-
P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
-
L. Di Michele,D. Fiocco,F. Varrato,E. Eiser,G. Foffi Soft Matter, 2014,10, 3633-3648
Additional information on (2R)-2-amino-3-(3-hydroxycyclohexyl)propanoic acid
Latest Research Insights on (2R)-2-amino-3-(3-hydroxycyclohexyl)propanoic acid (CAS: 2137361-81-8)
The compound (2R)-2-amino-3-(3-hydroxycyclohexyl)propanoic acid (CAS: 2137361-81-8) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This non-proteinogenic amino acid derivative exhibits unique structural and functional properties, making it a promising candidate for various therapeutic applications. Recent studies have focused on its synthesis, biological activity, and potential as a building block for novel drug candidates.
A 2023 study published in the Journal of Medicinal Chemistry explored the synthetic pathways for (2R)-2-amino-3-(3-hydroxycyclohexyl)propanoic acid, highlighting its enantioselective synthesis using chiral auxiliaries. The research demonstrated that the compound's stereochemistry plays a crucial role in its biological interactions, particularly with neurotransmitter receptors. The study also revealed that the hydroxycyclohexyl moiety contributes to enhanced blood-brain barrier permeability, suggesting potential applications in central nervous system (CNS) drug development.
In the context of metabolic disorders, a recent preclinical investigation (Nature Chemical Biology, 2024) examined the compound's ability to modulate amino acid transporters. The findings indicated that (2R)-2-amino-3-(3-hydroxycyclohexyl)propanoic acid acts as a selective inhibitor of LAT1 (L-type amino acid transporter 1), which is overexpressed in various cancer types. This discovery opens new avenues for developing targeted therapies for tumor metabolism regulation.
Pharmacokinetic studies conducted in 2024 have provided valuable insights into the compound's ADME (absorption, distribution, metabolism, and excretion) profile. The research, published in Drug Metabolism and Disposition, demonstrated favorable oral bioavailability and tissue distribution patterns, with particularly high concentrations observed in brain and liver tissues. These characteristics make it an attractive scaffold for further medicinal chemistry optimization.
Current research directions include exploring the compound's potential as a precursor for peptide mimetics and its application in PROTAC (proteolysis targeting chimera) technology. Several pharmaceutical companies have included derivatives of (2R)-2-amino-3-(3-hydroxycyclohexyl)propanoic acid in their drug discovery pipelines, particularly for neurodegenerative diseases and oncology indications. The unique combination of its structural features - including the chiral center, hydroxyl group, and cyclohexyl ring - provides multiple points for structural modification and optimization.
Future research is expected to focus on structure-activity relationship (SAR) studies to identify the most pharmacologically active derivatives. Additionally, computational modeling approaches are being employed to predict the compound's interactions with various biological targets. The growing body of evidence suggests that (2R)-2-amino-3-(3-hydroxycyclohexyl)propanoic acid and its derivatives may represent a new class of bioactive molecules with broad therapeutic potential across multiple disease areas.
2137361-81-8 ((2R)-2-amino-3-(3-hydroxycyclohexyl)propanoic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)